1,3-Dimethyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• IUPAC Name: 1,3-dimethyl-5-(trifluoromethyl)-8H-pyrido[2,3-d]pyrimidine-2,4,7-trione
• InChI: InChI=1S/C10H8F3N3O3/c1-15-7-6(8(18)16(2)9(15)19)4(10(11,12)13)3-5(17)14-7/h3H,1-2H3,(H,14,17)
• InChI Key: ILNSRYGZGNSKOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC(=O)N2)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C10H8F3N3O3
• Molecular Weight: 275.18 g/mol

Description

Pyrimidine is a vital heterocyclic moiety due to its large spectrum of biological and pharmacological activities. It is part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids. Pyrimidine derivatives have been designed and developed for their anticancer activity in the last few years.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. Heating the latter with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones.

Molecular Structure Analysis

Pyridopyrimidines and other N-heterocycles are of great interest due to their biological potential. The pyridopyrimidine moiety is present in relevant drugs and, in recent years, it has been studied in the development of new therapies.

Chemical Reactions Analysis

The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various spectroscopic techniques. For example, the IR spectrum can provide information about functional groups present in the compound, while the NMR spectrum can provide information about the structure of the compound.

Scientific Research Applications

The pyridopyrimidine moiety is a versatile heterocyclic structure found in various compounds. Depending on the position of the nitrogen atom in the pyridine ring, four possible skeletons exist for the combination of pyrimidine and pyridine rings. These structures have attracted significant interest due to their biological potential. .

!Various pyridopyrimidine structures

Synthetic Protocols and Therapeutic Interest

Let’s explore the different types of pyridopyrimidines and their applications:

a. Pyrido [2,3-d]pyrimidines

These compounds exhibit diverse biological activities. Notable examples include:

• .

b. Pyrido [3,4-d]pyrimidines

These derivatives also possess therapeutic potential, although specific applications may vary. Further research is needed to uncover their full range of activities.

c. Pyrido [4,3-d]pyrimidines

These compounds remain an area of interest for drug development. Their biological activities and synthetic routes warrant exploration.

d. Pyrido [3,2-d]pyrimidines

This category includes compounds with unique properties. Investigating their biological effects and synthetic pathways is crucial for potential therapeutic applications.

Specific Applications

Let’s highlight six or eight unique applications:

Antitumor Activity:
• FTC-092 : A masked 5-trifluoromethyl-2,4(1H,3H)-pyrimidinedione, FTC-092, demonstrates efficacy against various transplantable tumors in mice when administered orally. .
Solvent and Reagent:
• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone : This versatile solvent is used for N-alkylation of chiral compounds and O-alkylation of aldoses. .
PARP-1 Inhibitors:
• Pyrano[2,3-d]pyrimidine-2,4-dione Derivatives : These novel compounds are potential inhibitors against PARP-1, an enzyme involved in DNA repair. .

Mechanism of Action

The mechanism of action of pyrimidines generally involves interaction with various enzymes and receptors in the body. For example, some pyrimidine derivatives are known to inhibit DNA topoisomerase II, which is an enzyme that plays a crucial role in DNA replication and transcription .

The pharmacokinetics of pyrimidines can vary greatly depending on their chemical structure. Factors such as solubility, stability, and the presence of functional groups can influence their absorption, distribution, metabolism, and excretion (ADME) properties .

The action of pyrimidines can be influenced by various environmental factors such as pH, temperature, and the presence of other substances in the body. These factors can affect the stability of the compound, its ability to reach its target, and its overall efficacy .

Future Directions

The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is a promising future direction. The broad spectrum of biological activity associated with these compounds makes them a great practical potential in the search for new biologically active compounds.